1H-Pyrrolo[2,3-B]pyridine, 1-[(1,1-dimethylethyl)dimethylsilyl]-

• IUPAC Name: tert-butyl-dimethyl-pyrrolo[2,3-b]pyridin-1-ylsilane
• InChI: InChI=1S/C13H20N2Si/c1-13(2,3)16(4,5)15-10-8-11-7-6-9-14-12(11)15/h6-10H,1-5H3
• InChI Key: WCRKDJNVCMQOPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)N1C=CC2=C1N=CC=C2
• Molecular Formula: C13H20N2Si
• DSSTOX Substance ID: DTXSID40445759
• Molecular Weight: 232.40 g/mol
• CAS RN: 183001-71-0

Description

“1H-Pyrrolo[2,3-B]pyridine, 1-[(1,1-dimethylethyl)dimethylsilyl]-” is a derivative of 1H-Pyrrolo[2,3-b]pyridine. It’s a compound that has been studied for its potential applications in various fields.

Synthesis Analysis

The synthesis of 1H-Pyrrolo[2,3-B]pyridine derivatives has been reported in several studies. For instance, one study reported a series of 1H-Pyrrolo[2,3-B]pyridine derivatives with potent activities against FGFR1, 2, and 3. Another study discussed the functionalization of 1H-Pyrrolo[2,3-B]pyridine to provide new compounds directing toward agrochemicals and/or functional materials.

Molecular Structure Analysis

The molecular structure of 1H-Pyrrolo[2,3-B]pyridine is available as a 2D Mol file or as a computed 3D SD file. The 3D structure provides a detailed view of the compound’s molecular configuration.

Chemical Reactions Analysis

1H-Pyrrolo[2,3-B]pyridine derivatives have been shown to undergo various chemical reactions. For example, they can undergo nitration, nitrosation, bromination, iodination, and reaction with Mannich bases predominantly at the 3-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-Pyrrolo[2,3-B]pyridine can be found in various databases. For instance, its molecular weight is 118.1359.

Mechanism of Action

The mechanism of action of 1H-Pyrrolo[2,3-B]pyridine derivatives is often related to their inhibitory activity against certain receptors. For example, some derivatives have shown potent activities against FGFR1, 2, and 3.